N-(2,4-difluorophenyl)-2,5-dimethylfuran-3-carboxamide

• IUPAC Name: N-(2,4-difluorophenyl)-2,5-dimethylfuran-3-carboxamide
• InChI: InChI=1S/C13H11F2NO2/c1-7-5-10(8(2)18-7)13(17)16-12-4-3-9(14)6-11(12)15/h3-6H,1-2H3,(H,16,17)
• InChI Key: WMPQFROOJASSSL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)C(=O)NC2=C(C=C(C=C2)F)F
• Molecular Formula: C13H11F2NO2
• Molecular Weight: 251.23 g/mol

Description

Fo24 is a chemical compound synthesized through standard procedures by condensing 2-fluorobenzoyl chloride with 2,4-difluoroaniline . It exhibits a high yield of 87% and has the molecular formula C₁₃H₈F₃N₁O₁ . Notably, Fo24 stands out as a tri-fluorinated benzamide , contrasting with more common difluorinated and tetra-fluorinated analogues.

Synthesis Analysis

The synthesis of Fo24 involves a condensation reaction between 2-fluorobenzoyl chloride and 2,4-difluoroaniline. The resulting compound crystallizes from CH₂Cl₂ at room temperature .

Molecular Structure Analysis

• An intramolecular contact occurs with an ortho-F12 atom at a distance of 2.12 Å .

Chemical Reactions Analysis

Fo24’s primary hydrogen bonds involve 1D amide–amide interactions along the b-axis direction . Additionally, weaker C-H⋯F/O interactions are observed, including a C-F⋯C ring–ring stacking contact .

Physical And Chemical Properties Analysis

• Intermolecular Interactions : Involves hydrogen bonding and stacking contacts .

Scientific Research Applications

Anticancer Properties

• A study synthesized compounds similar to N-(2,4-difluorophenyl)-2,5-dimethylfuran-3-carboxamide, demonstrating significant cytotoxic activities against various human tumor cell lines. These compounds showed higher cytotoxicity than reference drugs, with some inducing apoptosis in cancer cells (Yamali et al., 2017).

Herbicidal Activity

• N-(2,4-difluorophenyl)-2,5-dimethylfuran-3-carboxamide derivatives were synthesized and tested for herbicidal activity. The study found certain derivatives, particularly N-(2,4-difluorophenyl)-1-ethyl-3-(3-trifluoromethylphenoxy)pyrazole-4-carboxamide, showing good herbicidal activity against various weeds with excellent crop safety (Ohno et al., 2004).

Photosynthesis-Inhibiting Activity

• Research on a set of compounds including N-(2,5-difluorophenyl)-3-hydroxynaphthalene-2-carboxamides found that they inhibit photosynthetic electron transport in plants. The compounds were effective in inhibiting photosystem II, suggesting potential applications in agricultural chemistry (Kos et al., 2021).

Inhibition of Fatty Acid Synthesis

• The compound diflufenican, structurally similar to N-(2,4-difluorophenyl)-2,5-dimethylfuran-3-carboxamide, was shown to inhibit fatty acid synthase in plants. This suggests potential applications of similar compounds as herbicides by targeting fatty acid synthesis in plants (Ashton et al., 1994).

Radioimaging in Cancer Diagnosis

• A related compound was synthesized for potential use as a positron emission tomography tracer for imaging cancer tyrosine kinase, highlighting the potential of similar compounds in cancer diagnosis (Wang et al., 2005).

Antidepressant and Nootropic Agents

• Certain derivatives with similar structures were found to exhibit antidepressant and nootropic activities in dose-dependent manners, suggesting potential CNS (Central Nervous System) applications (Thomas et al., 2016).